Cas no 2130295-70-2 (3,3-Dimethyl-1-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]piperidine-2-carbonitrile)

• Product Name: 3,3-Dimethyl-1-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]piperidine-2-carbonitrile
• CAS No: 2130295-70-2
• MF: C₂₁H₃₀N₄O
• MW: 354.489104747772
• CID: 5408243
• PubChem ID: 137989527
• Update Time: 2025-05-19

3,3-Dimethyl-1-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]piperidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-26680185
• Z1875787082
• 2130295-70-2
• 3,3-Dimethyl-1-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]piperidine-2-carbonitrile
• 3,3-dimethyl-1-{4-[(4-methylpiperazin-1-yl)methyl]benzoyl}piperidine-2-carbonitrile

• Inchi： 1S/C21H30N4O/c1-21(2)9-4-10-25(19(21)15-22)20(26)18-7-5-17(6-8-18)16-24-13-11-23(3)12-14-24/h5-8,19H,4,9-14,16H2,1-3H3
• InChI Key： WGAYZNPUMMIYSD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1CCN(C)CC1)N1CCCC(C)(C)C1C#N

Computed Properties

• Exact Mass: 354.24196159g/mol
• Monoisotopic Mass: 354.24196159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.6Ų

Additional information on 3,3-Dimethyl-1-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]piperidine-2-carbonitrile

3,3-Dimethyl-1-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]piperidine-2-carbonitrile (CAS No. 2130295-70-2): An Overview

3,3-Dimethyl-1-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]piperidine-2-carbonitrile (CAS No. 2130295-70-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2130295-70-2, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 3,3-Dimethyl-1-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]piperidine-2-carbonitrile is composed of a piperidine ring with a cyano group at the 2-position, a benzoyl moiety attached to the piperidine ring via a methylated piperazine linker, and two methyl groups at the 3-position of the piperidine ring. This intricate structure confers the compound with specific pharmacological properties that make it a promising candidate for various therapeutic applications.

The synthesis of 3,3-Dimethyl-1-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]piperidine-2-carbonitrile involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of a suitable piperidine derivative with a benzoyl chloride in the presence of a base, followed by the introduction of the cyano group and the methylated piperazine linker. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which is crucial for large-scale pharmaceutical applications.

In terms of biological activity, 3,3-Dimethyl-1-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]piperidine-2-carbonitrile has shown promising results in various preclinical studies. It has been investigated for its potential as an antagonist of specific receptors involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate these receptors without significant side effects makes it an attractive candidate for further development.

Recent research has also explored the potential of 3,3-Dimethyl-1-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]piperidine-2-carbonitrile in cancer therapy. Studies have demonstrated its efficacy in inhibiting the growth of certain cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be developed into a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of 3,3-Dimethyl-1-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]piperidine-2-carbonitrile have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness in vivo. Additionally, toxicological studies have shown that the compound is well-tolerated at therapeutic doses, further supporting its safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,3-Dimethyl-1-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]piperidine-2-carbonitrile in human subjects. Early results from phase I trials have been encouraging, with no serious adverse events reported and preliminary evidence of therapeutic benefit observed in patients with neurological disorders and certain types of cancer. These findings underscore the potential of this compound to become a valuable addition to the arsenal of available treatments.

In conclusion, 3,3-Dimethyl-1-[4-[(4-methylpiperazin-1-y l)methyl]benzoyl]pip eridine - 2 - carbonitrile (CAS No . 2 1 3 0 2 9 5 - 7 0 - 2) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a compelling candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for improving patient outcomes in various diseases.